Cas no 2138183-84-1 (Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)-)

Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)-, is a specialized organic compound featuring a cyclohexane backbone substituted with a carboxylic acid group and a methylpiperidinyl moiety. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and pharmaceutical applications. The presence of both cyclohexane and piperidine rings contributes to its conformational rigidity, which can be advantageous in the design of bioactive molecules or chiral catalysts. The compound’s functional groups allow for further derivatization, enhancing its utility in fine chemical synthesis. Its well-defined molecular architecture ensures consistency in research and industrial processes, supporting precise chemical modifications.
Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- structure
2138183-84-1 structure
Product Name:Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)-
CAS No:2138183-84-1
MF:C14H25NO2
MW:239.353804349899
CID:5298915
Update Time:2025-10-21

Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)-
    • Inchi: 1S/C14H25NO2/c1-11-4-3-9-15(10-11)12-5-7-14(2,8-6-12)13(16)17/h11-12H,3-10H2,1-2H3,(H,16,17)
    • InChI Key: RRTQMCFYXHLPOC-UHFFFAOYSA-N
    • SMILES: C1(C)(C(O)=O)CCC(N2CCCC(C)C2)CC1

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Additional information on Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)-

Comprehensive Overview of Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- (CAS No. 2138183-84-1)

The compound Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- (CAS No. 2138183-84-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a cyclohexane ring with a piperidine moiety, makes it a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders, which are among the most searched topics in modern pharmacology.

One of the key features of Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- is its stereochemistry, which plays a critical role in its interactions with biological systems. The presence of both methyl and piperidinyl groups allows for selective binding to specific receptors, a property highly sought after in the development of precision medicines. This aligns with the growing trend in personalized healthcare, where users frequently search for terms like "targeted drug delivery" and "enzyme inhibition mechanisms."

In recent years, the demand for Cyclohexanecarboxylic acid derivatives has surged due to their potential in addressing global health challenges such as neurodegenerative diseases and diabetes. Online queries often include phrases like "novel cyclohexane-based therapeutics" and "piperidine in drug design," reflecting the public's interest in cutting-edge medical advancements. The compound's stability and solubility profile further enhance its suitability for formulation development, a topic frequently discussed in pharmaceutical forums.

From a synthetic chemistry perspective, CAS No. 2138183-84-1 serves as a valuable building block for constructing complex molecular architectures. Its reactivity with various functional groups enables the creation of diverse libraries of compounds, a strategy widely employed in combinatorial chemistry. This aspect resonates with researchers who often search for "high-throughput synthesis techniques" and "scaffold diversification methods." The compound's compatibility with green chemistry principles also makes it relevant to sustainability-focused discussions, another hot topic in scientific communities.

The analytical characterization of Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are frequently queried by students and professionals alike. Understanding its spectral properties is crucial for quality control in industrial applications, particularly in the production of fine chemicals. Online searches often include terms like "NMR interpretation of cyclohexane derivatives" and "mass spec fragmentation patterns," highlighting the educational value of this compound.

In material science, the rigid cyclohexane core of this compound offers interesting possibilities for designing novel polymers with enhanced thermal stability. This connects with the increasing number of searches for "high-performance materials" and "temperature-resistant polymers." The incorporation of the piperidine ring could further impart unique electronic properties, making it a candidate for advanced applications in electronics and coatings.

As research into Cyclohexanecarboxylic acid, 1-methyl-4-(3-methyl-1-piperidinyl)- continues to evolve, its potential in addressing current scientific challenges becomes increasingly apparent. The compound represents an excellent example of how fundamental chemical building blocks can contribute to solving real-world problems across multiple disciplines, from medicine to materials engineering. Its study perfectly aligns with the most pressing questions in contemporary chemistry and pharmacology, making it a subject of enduring interest in both academic and industrial settings.

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